Cas no 1936638-88-8 (1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol)

• Product Name: 1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol
• CAS No: 1936638-88-8
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5192391
• PubChem ID: 131222220
• Update Time: 2026-03-05

1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethenyl-3-fluoro-2-methyl-
• 1-(3-Fluoro-2-methylphenyl)prop-2-en-1-ol
• F84524
• EN300-1802288
• 1936638-88-8
• 1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol

• Inchi： 1S/C10H11FO/c1-3-10(12)8-5-4-6-9(11)7(8)2/h3-6,10,12H,1H2,2H3
• InChI Key： ZAPMLSHNBDFUCB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1C)(O)C=C

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol

Comprehensive Overview of 1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol (CAS No. 1936638-88-8): Properties, Applications, and Industry Insights

1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol (CAS No. 1936638-88-8) is a fluorinated aromatic alcohol with a prop-2-en-1-ol functional group, making it a versatile intermediate in organic synthesis. This compound has garnered significant attention due to its unique structural features, including the fluoro and methyl substituents on the phenyl ring, which enhance its reactivity and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "fluorinated aromatic alcohols", "CAS 1936638-88-8 uses", and "synthesis of 1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol", reflecting its growing relevance in specialized chemical markets.

The compound's molecular structure combines a phenyl ring with a hydroxyl group and an allyl side chain, offering multiple sites for chemical modification. This adaptability makes it valuable for designing drug candidates or functional materials. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the rising demand for novel therapeutic compounds. Searches for "fluoroaryl alcohols in drug discovery" and "1936638-88-8 solubility" underscore its interdisciplinary appeal.

From a synthetic perspective, 1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol can be prepared via Grignard reactions or palladium-catalyzed couplings, methods often queried as "how to synthesize fluorinated allylic alcohols". Its stereochemistry and purification techniques are also critical topics, particularly for labs focusing on chiral synthesis. The compound's melting point, boiling point, and stability under various conditions are frequently analyzed to ensure optimal handling and storage.

In material science, this compound's fluorine moiety contributes to enhanced thermal stability and electrochemical properties, making it a candidate for advanced polymers or liquid crystals. Queries like "1936638-88-8 in OLED materials" reflect emerging applications in optoelectronics. Additionally, its low toxicity profile (as per available data) aligns with the industry's shift toward sustainable chemistry, a hotspot in current research.

Regulatory and safety assessments of CAS 1936638-88-8 emphasize standard laboratory precautions, though it is not classified as hazardous under major chemical inventories. Environmental persistence and biodegradability remain under investigation, with terms like "eco-friendly fluorinated compounds" gaining traction. The compound's NMR spectra and HPLC analysis methods are well-documented, supporting quality control in commercial production.

Market trends indicate rising demand for fluorinated building blocks like 1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol, driven by pharmaceutical R&D and specialty chemicals. Suppliers often list it under "high-purity fluorinated intermediates", catering to niche buyers. Future directions may explore its utility in catalysis or bioorthogonal chemistry, areas frequently searched alongside "emerging fluorochemical applications".

In summary, 1-(3-fluoro-2-methylphenyl)prop-2-en-1-ol (CAS No. 1936638-88-8) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its multifaceted applications—from medicinal chemistry to advanced materials—position it as a compound of enduring interest, with ongoing research likely to uncover further innovations.